Cas no 285138-83-2 (2,6-Dimethyl-d6-nitrobenzene)

• Product Name: 2,6-Dimethyl-d6-nitrobenzene
• CAS No: 285138-83-2
• MF: C₈H₉NO₂
• MW: 157.199532270432
• MDL: MFCD00190431
• CID: 253910
• PubChem ID: 102601015
• Update Time: 2025-04-19

2,6-Dimethyl-d6-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-di(methyl-d3)-2-nitro- (9CI)
• 2,6-DIMETHYL-D6-NITROBENZENE
• 1,2-di(?H?)methyl-3-nitrobenzene
• 285138-83-2
• D98961
• 1-nitro-2,3-bis(trideuteriomethyl)benzene
• 2,6-Dimethyl-d6-nitrobenzene

• MDL： MFCD00190431
• Inchi： 1S/C8H9NO2/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H3/i1D3,2D3
• InChI Key： FVHAWXWFPBPFOS-WFGJKAKNSA-N
• SMILES： [O-][N+](C1=CC=CC(C([2H])([2H])[2H])=C1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 157.100989006g/mol
• Monoisotopic Mass: 157.100989006g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.153 g/mL at 25 °C
• Melting Point: 14-16 °C(lit.)
• Boiling Point: 225 °C
• Flash Point: 87 °C

2,6-Dimethyl-d6-nitrobenzene Security Information

• Hazardous Material transportation number：UN 1665 6.1/PG 2
• Hazard Category Code： 51/53
• Safety Instruction： 61
• Hazardous Material Identification：